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Compound of Interest

Compound Name: 6-Methoxypyridine-2-carbaldehyde

Cat. No.: B1313544

For Researchers, Scientists, and Drug Development Professionals

IUPAC Name: 6-methoxypyridine-2-carbaldehyde CAS Number: 54221-96-4 Synonyms: 6-
Methoxypicolinaldehyde, 2-Formyl-6-methoxypyridine

This technical guide provides a comprehensive overview of 6-methoxypicolinaldehyde, a key
heterocyclic building block in organic synthesis and medicinal chemistry. The document details
its chemical and physical properties, provides an experimental protocol for its synthesis, and
explores its application as a precursor in the development of pharmacologically active

compounds.

Core Data Presentation

The fundamental physicochemical properties of 6-methoxypicolinaldehyde are summarized in
the table below, offering a clear reference for laboratory applications.
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Property Value Reference
Molecular Formula C7H7NO2 [1112]
Molecular Weight 137.14 g/mol [1][2]
Appearance .Cok.)rless to light yellow clear 3]
liquid

Boiling Point 103-104 °C at 20 mmHg [4]

Density 1.140 g/mL at 25 °C [4]
Refractive Index (n20/D) 1.532 [4]

Flash Point 81 °C (closed cup) [4]

Synthesis and Experimental Protocols

6-Methoxypicolinaldehyde is a valuable intermediate in the synthesis of more complex
molecules. While multiple synthetic routes may exist, a common approach involves the
oxidation of the corresponding alcohol, 2-(hydroxymethyl)-6-methoxypyridine. The following is a
representative experimental protocol for such a transformation.

Experimental Protocol: Oxidation of 2-
(hydroxymethyl)-6-methoxypyridine

Objective: To synthesize 6-methoxypicolinaldehyde via the oxidation of 2-(hydroxymethyl)-6-
methoxypyridine.

Materials:

2-(hydroxymethyl)-6-methoxypyridine

Manganese dioxide (activated)

Dichloromethane (anhydrous)

Magnesium sulfate (anhydrous)
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Celite or silica gel

Procedure:

A solution of 2-(hydroxymethyl)-6-methoxypyridine (1.0 eq) in anhydrous dichloromethane
(DCM) is prepared in a round-bottom flask equipped with a magnetic stirrer.

Activated manganese dioxide (MnOz, ~10 eq) is added to the solution in portions at room
temperature.

The resulting suspension is stirred vigorously at room temperature and the reaction progress
is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

Upon completion of the reaction, the mixture is filtered through a pad of Celite or silica gel to
remove the manganese salts. The filter cake is washed with additional DCM to ensure
complete recovery of the product.

The combined organic filtrates are concentrated under reduced pressure to yield the crude
6-methoxypicolinaldehyde.

If necessary, the crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Expected Outcome: 6-methoxypicolinaldehyde is obtained as a colorless to light yellow liquid.

The purity should be assessed by GC or NMR spectroscopy.

The workflow for this synthesis is illustrated in the diagram below.
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Start: 2-(hydroxymethyl)-6-methoxypyridine in DCM

:

Add activated MnO2 (10 eq)

:

Stir at room temperature

:

Monitor reaction by TLC/GC-MS

&eaction complete

Filter through Celite/Silica Gel

:

Concentrate under reduced pressure

\
Purify by column chromatography (optional) IIIf sufficiently pure

End: 6-Methoxypicolinaldehyde

Click to download full resolution via product page

A general workflow for the synthesis of 6-Methoxypicolinaldehyde via oxidation.
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Applications in Drug Development and Medicinal
Chemistry

As a substituted pyridine derivative, 6-methoxypicolinaldehyde serves as a versatile building
block in the synthesis of a variety of heterocyclic compounds with potential biological activity.
The pyridine ring is a common scaffold in many approved drugs, and the presence of both an
aldehyde and a methoxy group at the 2 and 6 positions, respectively, allows for diverse
chemical modifications.

The aldehyde functionality can be readily transformed into other functional groups, such as
amines via reductive amination, or used in condensation reactions to form larger, more
complex structures. The methoxy group can influence the electronic properties of the pyridine
ring and can also be a site for further chemical modification, such as demethylation to reveal a
pyridone scaffold.

One documented application of 6-methoxypicolinaldehyde is in the synthesis of a-pyridoin
derivatives, which have been investigated for their antioxidant properties. In this context, the
aldehyde is a key reactant in the formation of the a-pyridoin structure.

The logical relationship of 6-methoxypicolinaldehyde as a building block is depicted in the
following diagram.

6-Methoxypicolinaldehyde

Primary/Secondary Amine, Reducing Agen'%ctive Methylene Compound \Oxidizing Agent

[ Reductive Amination ] [ Condensation Reactions]

Bubstituted Aminomethylpyridine 0, 3-Unsaturated Ketone/Ester

B-Methoxypicolinic Acid
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Key synthetic transformations of 6-Methoxypicolinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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